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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546856 Get Quote

Aspinonene, a fungal secondary metabolite, has emerged as a molecule of interest for its

unique chemical architecture.[1] This technical guide provides a comprehensive overview of the

existing literature on aspinonene, focusing on its discovery, biosynthesis, and potential, yet

largely unexplored, biological activities. The information is tailored for researchers, scientists,

and drug development professionals, with a focus on presenting clear, actionable data and

methodologies.

Physicochemical Properties
Aspinonene is a polyketide characterized by a branched carbon skeleton and a complex

stereochemistry.[2][3] First isolated from the fungus Aspergillus ochraceus, its unique structure

has prompted investigations into its biosynthetic origins.[2]

Property Value Source

Molecular Formula C₉H₁₆O₄ [4]

IUPAC Name

(2R,3E,5S)-2-[(2R,3S)-3-

methyloxiran-2-yl]hex-3-ene-

1,2,5-triol

[2][3]

Molecular Weight 188.22 g/mol [4]

CAS Number 157676-96-5 [2][4]

Synonyms

D-Xylitol, 2,3-anhydro-1-deoxy-

4-C-[(1E,3S)-3-hydroxy-1-

buten-1-yl]-; CHEMBL249460

[4][5]
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Biosynthesis
The biosynthesis of aspinonene is closely linked to that of aspyrone, another metabolite

produced by A. ochraceus.[2][6] Feeding experiments using ¹³C-labelled acetates have

confirmed its origin as a branched pentaketide, assembled from one acetyl-CoA starter unit and

four malonyl-CoA extender units by a polyketide synthase (PKS).[1][3][6]

The proposed biosynthetic pathway involves the formation of a linear pentaketide intermediate

that undergoes a significant rearrangement.[1][7] A key bifurcation point in the pathway is a

hypothetical bisepoxide intermediate. This intermediate can either be reduced to form

aspinonene or oxidized to yield aspyrone.[1][2][3] Fermentation conditions, particularly the

concentration of dissolved oxygen, play a crucial role in determining the ratio of the two

metabolites, with lower oxygen levels favoring the production of aspinonene.[2][3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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